(R)-N-methylcoclaurinium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-N-methylcoclaurinium is the conjugate acid of (R)-N-methylcoclaurine arising from protonation of the tertiary amino group; major species at pH 7.3. It is a conjugate acid of a (R)-N-methylcoclaurine.
Scientific Research Applications
Biosynthesis Studies
Biosynthesis in Alkaloids : (R)-N-methylcoclaurinium has been extensively studied in the context of its role in the biosynthesis of various alkaloids. Research has shown its specific utilization and incorporation into other complex alkaloids in plants like Cocculus laurifolius and Tiliacora racemosa. These studies are crucial for understanding the natural production pathways of therapeutically significant compounds (Bhakuni, Singh, & Jain, 1980), (Bhakuni, Singh, & Jain, 1978), (Bhakuni, Singh, Jain, & Kapil, 1978).
Stereochemical Analysis in Alkaloid Synthesis : The stereochemical configurations of this compound play a significant role in the formation of certain alkaloids. Studies have detailed how the stereochemistry of this compound influences the final configuration of synthesized alkaloids, providing insights into the precise chemical mechanisms in plant biosynthesis (Bhakuni & Jain, 1981), (Bhakuni, Labroo, Singh, & Kapil, 1978).
Chemical Synthesis and Analysis
- Synthetic Pathways : Research has explored the synthetic pathways involving this compound, focusing on its transformation and role in the generation of various chemical structures. These studies contribute to the broader understanding of synthetic routes for complex molecules in medicinal chemistry and drug discovery (He et al., 1991).
Molecular and Enzymatic Studies
- Enzymatic Properties in Alkaloid Biosynthesis : this compound's role in the enzymatic processes involved in alkaloid biosynthesis has been a topic of study. Researchers have examined how enzymes interact with this compound in the formation of other alkaloids, shedding light on the molecular mechanisms in plant biochemistry (Sato et al., 1994), (Morishige, Tsujita, Yamada, & Sato, 2000).
Properties
Molecular Formula |
C18H22NO3+ |
---|---|
Molecular Weight |
300.4 g/mol |
IUPAC Name |
(1R)-1-[(4-hydroxyphenyl)methyl]-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium-7-ol |
InChI |
InChI=1S/C18H21NO3/c1-19-8-7-13-10-18(22-2)17(21)11-15(13)16(19)9-12-3-5-14(20)6-4-12/h3-6,10-11,16,20-21H,7-9H2,1-2H3/p+1/t16-/m1/s1 |
InChI Key |
BOKVLBSSPUTWLV-MRXNPFEDSA-O |
Isomeric SMILES |
C[NH+]1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)O)O)OC |
SMILES |
C[NH+]1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)O)O)OC |
Canonical SMILES |
C[NH+]1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.